![molecular formula C7H16ClNO2 B2571677 ((2R,6S)-Piperidine-2,6-diyl)dimethanol hydrochloride CAS No. 2230789-51-0](/img/structure/B2571677.png)
((2R,6S)-Piperidine-2,6-diyl)dimethanol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
((2R,6S)-Piperidine-2,6-diyl)dimethanol hydrochloride
is a chemical compound with the IUPAC name (2R,6S)-piperidine-2,6-diyl)dimethanol hydrochloride
. It has a molecular weight of 181.66 . The compound is stored at a temperature of 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The InChI code forThis compound
is 1S/C7H15NO2.ClH/c9-4-6-2-1-3-7(5-10)8-6;/h6-10H,1-5H2;1H/t6-,7+;
. This code provides a unique representation of the molecule’s structure.
Scientific Research Applications
Efficient Oxidation of Primary Alcohols
(Einhorn, Einhorn, Ratajczak, & Pierre, 1996) discuss the use of 2,2,6,6-Tetramethyl-1-piperidinyloxy in catalyzing the efficient oxidation of primary alcohols to aldehydes, highlighting the utility of piperidine derivatives in selective chemical transformations.
Molecular Structure Analysis
(Szafran, Komasa, & Bartoszak-Adamska, 2007) presented a detailed structural analysis of 4-piperidinecarboxylic acid hydrochloride, offering insights into the molecular structure of related piperidine compounds through X-ray diffraction and FTIR spectrum.
Synthesis of Glycosides
(Crich & Smith, 2001) explored the use of 1-benzenesulfinyl piperidine in combination with trifluoromethanesulfonic anhydride for the conversion of thioglycosides to glycosyl triflates, demonstrating the role of piperidine derivatives in facilitating glycosidic linkage formation.
Enzymatic Kinetic Resolution
(Perdicchia et al., 2015) utilized 2-Piperidineethanol in the synthesis of several natural and synthetic compounds, underscoring the value of piperidine-based structures in enantioselective synthesis.
Corrosion Inhibition
(Sankarapapavinasam, Pushpanaden, & Ahmed, 1991) investigated the effectiveness of piperidine and its derivatives in inhibiting the corrosion of copper in sulfuric acid, illustrating the chemical’s potential in materials science.
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. The hazard statements associated with it are H315, H319, and H335 . These statements correspond to skin irritation, serious eye irritation, and respiratory irritation respectively. The precautionary statements include recommendations for avoiding breathing dust, washing thoroughly after handling, and wearing protective gloves/eye protection .
Properties
IUPAC Name |
[(2S,6R)-6-(hydroxymethyl)piperidin-2-yl]methanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2.ClH/c9-4-6-2-1-3-7(5-10)8-6;/h6-10H,1-5H2;1H/t6-,7+; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAQPWGMMNZPSPU-UKMDXRBESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC(C1)CO)CO.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](N[C@@H](C1)CO)CO.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2230789-51-0 |
Source
|
Record name | [(2S,6R)-6-(hydroxymethyl)piperidin-2-yl]methanol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.